Cas no 1490661-46-5 (N4-(4-Chlorobenzyl)pyrimidine-4,6-diamine)
1490661-46-5 structure
Product Name:N4-(4-Chlorobenzyl)pyrimidine-4,6-diamine
CAS No:1490661-46-5
MF:C11H11ClN4
MW:234.68484044075
CID:5047982
Update Time:2023-08-25
N4-(4-Chlorobenzyl)pyrimidine-4,6-diamine Chemical and Physical Properties
Names and Identifiers
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- N4-(4-chlorobenzyl)pyrimidine-4,6-diamine
- 4-N-[(4-chlorophenyl)methyl]pyrimidine-4,6-diamine
- N4-(4-Chlorobenzyl)pyrimidine-4,6-diamine
-
- Inchi: 1S/C11H11ClN4/c12-9-3-1-8(2-4-9)6-14-11-5-10(13)15-7-16-11/h1-5,7H,6H2,(H3,13,14,15,16)
- InChI Key: YKUAFOULIKDPDG-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)CNC1C=C(N)N=CN=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 206
- XLogP3: 2.3
- Topological Polar Surface Area: 63.8
N4-(4-Chlorobenzyl)pyrimidine-4,6-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N306766-100mg |
n4-(4-chlorobenzyl)pyrimidine-4,6-diamine |
1490661-46-5 | 100mg |
$ 95.00 | 2022-06-02 | ||
| TRC | N306766-500mg |
n4-(4-chlorobenzyl)pyrimidine-4,6-diamine |
1490661-46-5 | 500mg |
$ 320.00 | 2022-06-02 | ||
| TRC | N306766-1g |
n4-(4-chlorobenzyl)pyrimidine-4,6-diamine |
1490661-46-5 | 1g |
$ 475.00 | 2022-06-02 | ||
| Life Chemicals | F1967-4709-0.25g |
N4-(4-chlorobenzyl)pyrimidine-4,6-diamine |
1490661-46-5 | 95%+ | 0.25g |
$302.0 | 2023-09-06 | |
| Life Chemicals | F1967-4709-0.5g |
N4-(4-chlorobenzyl)pyrimidine-4,6-diamine |
1490661-46-5 | 95%+ | 0.5g |
$318.0 | 2023-09-06 | |
| Life Chemicals | F1967-4709-1g |
N4-(4-chlorobenzyl)pyrimidine-4,6-diamine |
1490661-46-5 | 95%+ | 1g |
$335.0 | 2023-09-06 | |
| Life Chemicals | F1967-4709-2.5g |
N4-(4-chlorobenzyl)pyrimidine-4,6-diamine |
1490661-46-5 | 95%+ | 2.5g |
$670.0 | 2023-09-06 | |
| Life Chemicals | F1967-4709-5g |
N4-(4-chlorobenzyl)pyrimidine-4,6-diamine |
1490661-46-5 | 95%+ | 5g |
$1005.0 | 2023-09-06 | |
| Life Chemicals | F1967-4709-10g |
N4-(4-chlorobenzyl)pyrimidine-4,6-diamine |
1490661-46-5 | 95%+ | 10g |
$1407.0 | 2023-09-06 |
N4-(4-Chlorobenzyl)pyrimidine-4,6-diamine Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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